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Compound of Interest

Compound Name: Dibenzosuberenol

Cat. No.: B089108

Prepared by: Gemini, Senior Application Scientist

This guide provides comprehensive safety and handling information for Dibenzosuberenol
(CAS RN: 10354-00-4), tailored for researchers, scientists, and professionals in drug
development. The protocols and recommendations herein are synthesized from authoritative
safety data sheets and established laboratory safety principles to ensure a self-validating
system of protection.

Section 1: Chemical Identification and Properties

Dibenzosuberenol, also known as 5H-Dibenzo[a,d]cyclohepten-5-ol, is a tricyclic organic
compound. Its unique structure serves as a foundational scaffold in medicinal chemistry.
Understanding its fundamental properties is the first step in establishing safe handling
protocols.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b089108?utm_src=pdf-interest
https://www.benchchem.com/product/b089108?utm_src=pdf-body
https://www.benchchem.com/product/b089108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

tricyclo[9.4.0.0*8]pentadec
IUPAC Name a-1(15),3,5,7,9,11,13- [1]
heptaen-2-ol

Dibenzosuberenol, 5H-
Synonyms ) [1112][3]
Dibenzol[a,d]cyclohepten-5-ol

CAS Number 10354-00-4 [1]121[3]

Molecular Formula C1s5H120 [1][3]14]

| Molecular Weight| 208.25 g/mol |[1][3] |

Table 2: Physical and Chemical Properties | Property | Value | Source | | :--- | :--- | :--- | |
Appearance | White to off-white solid/powder |[5] | | Melting Point | 122.5 - 127 °C [[4][5] | |
Boiling Point | 401.9 °C (Predicted) |[4] | | Flash Point | 147.6 °C |[4] | | Solubility | Insoluble in
water.[5] Soluble in Chloroform (Sparingly), Methanol (Slightly).[4] | | Vapor Pressure | 3.52E-07
mmHg at 25°C |[4] |

Section 2: Hazard Identification and GHS

Classification

Dibenzosuberenol is classified as a hazardous substance under OSHA 29 CFR 1910.1200.[6]
The primary hazards are associated with irritation upon direct contact or inhalation of dust
particles.

e GHS Pictograms:
» Signal Word:Warning
e Hazard Statements:
o H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]
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o H335: May cause respiratory irritation.[2]

Chronic Health Effects: There is insufficient data to assess the carcinogenic or mutagenic
potential of Dibenzosuberenol.[6] However, it is structurally related to polycyclic aromatic
hydrocarbons (PAHSs), some of which are identified as potential carcinogens.[6] Long-term
exposure to high concentrations of its dust may lead to changes in lung function
(pneumoconiosis).[6]

Physical Hazards: As a combustible solid, Dibenzosuberenol dust can form explosive
mixtures with air in confined spaces.[6] Fine dust clouds generated during handling or grinding
present a significant fire or explosion hazard if an ignition source is present.[6]

Section 3: First-Aid Measures

Immediate and appropriate first aid is critical to mitigate exposure effects. The following
protocols are based on established safety data.[2][5]

o Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding the eyelids open.[2] If eye irritation persists, seek immediate medical
advice/attention.[2]

o Skin Contact: Remove any contaminated clothing immediately.[2] Wash the affected skin
area with plenty of soap and water for at least 15 minutes.[2] If skin irritation occurs, get
medical advice.[2]

 Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[2] If breathing is difficult, administer oxygen. If not breathing, give
artificial respiration.[2] Seek medical attention if irritation or discomfort persists.[6]

 Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and then drink plenty of
water.[5] Never give anything by mouth to an unconscious person.[2] Obtain medical aid
immediately.[2]

Section 4: Fire-Fighting Measures

The primary fire hazard associated with Dibenzosuberenol is its nature as a combustible solid,
especially when in powdered form.
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o Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,
or carbon dioxide (CO2).[2][6]

o Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (COz2).[5]
[7] As a powder, it can form dust clouds that may explode if ignited.[6]

o Fire-Fighting Protective Equipment: In any fire involving this chemical, firefighters must wear
a NIOSH-approved self-contained breathing apparatus (SCBA) with a full face-piece
operated in pressure-demand mode, along with full protective gear to prevent skin and eye
contact.[2][5][7]

Section 5: Accidental Release Measures

A systematic approach is required to manage spills safely, protecting both personnel and the
environment.

Core Principle: Avoid generating dust at all costs.

e Personal Precautions:

o

Evacuate unnecessary personnel from the area.

o

Ensure adequate ventilation.

[¢]

Wear appropriate personal protective equipment (PPE) as detailed in Section 7, including
respiratory protection, chemical-resistant gloves, and safety goggles.[8]

[¢]

Avoid breathing dust and prevent contact with skin and eyes.[6]
e Containment and Clean-up:

o Minor Spills: Carefully sweep up or vacuum the spilled solid.[2] Use a dust suppressant if
necessary. Place the material into a suitable, labeled disposal container.[2]

o Major Spills: Alert emergency responders and advise them of the hazard's location and
nature.[6] Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains or waterways.[2]
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o Environmental Precautions: The material should not be released into the environment.[5]

Containment & Cleanup
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Caption: Workflow for responding to a Dibenzosuberenol spill.

Section 6: Handling and Storage

Proactive measures during handling and storage are essential to prevent exposure and
maintain chemical integrity.

» Safe Handling:
o Avoid all personal contact, including inhalation of dust.[6]
o Use only in a well-ventilated area, preferably within a chemical fume hood.[2]
o Wear suitable protective clothing, gloves, and eye/face protection.[2]
o Wash hands and any exposed skin thoroughly after handling.[2]

o Empty containers may contain residual dust and pose an explosion hazard; do not cut,
drill, grind, or weld them.[6]

o Storage Requirements:
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[e]

Store in original, tightly sealed containers.[6]

(¢]

Keep in a dry, cool, and well-ventilated place.[7]

[¢]

Store at room temperature.[6]

[¢]

Store away from incompatible materials, particularly strong oxidizing agents.[7]

Section 7: Exposure Controls & Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control, combining engineering solutions with appropriate
PPE, is mandatory.

e Engineering Controls:
o Work should be conducted in a well-ventilated laboratory.

o For procedures that may generate dust (e.g., weighing, transferring solids), a chemical
fume hood or a ventilated balance enclosure is required.

o Ensure eyewash stations and safety showers are readily accessible and in close proximity
to the workstation.[9]

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale and Source
Required to prevent eye

. contact and serious
Chemical safety goggles o
Eye/Face . irritation (H319). Standard
or a face shield.
safety glasses are

insufficient.[2][7]

Prevents skin contact and

) ] irritation (H315). Always
Chemically resistant gloves )
) o inspect gloves for tears or
Skin (e.g., nitrile rubber). Long-
holes before use and wash
sleeved lab coat.
hands thoroughly after

removal.[2][6]

| Respiratory | Not required under normal conditions with adequate engineering controls.[5] A
NIOSH-approved N95 particulate respirator is recommended if dust is generated and
ventilation is inadequate. | Protects against respiratory tract irritation from dust inhalation
(H335). The level of respiratory protection should be determined by a workplace hazard
assessment.[2][6] |
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Caption: Decision flowchart for selecting appropriate PPE.

Section 8: Stability and Reactivity

+ Reactivity: No hazardous reactions are expected under normal processing.[10]
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o Chemical Stability: The material is stable under normal ambient and anticipated storage and
handling conditions of temperature and pressure.[11]

» Conditions to Avoid: Incompatible products, excess heat, and the formation of dust.[10]

e Incompatible Materials: Strong oxidizing agents (e.g., nitrates, oxidizing acids, chlorine
bleaches) as ignition may result.[6][7]

e Hazardous Decomposition Products: Under fire conditions, thermal decomposition can
produce carbon monoxide (CO) and carbon dioxide (CO2).[5][7][10]

Section 9: Toxicological Information

The toxicological properties of Dibenzosuberenol have not been fully investigated.[9] The
hazard classifications are based on its irritant properties and structural alerts.

» Acute Toxicity: No acute toxicity information is available for this product.[5][11] It is not
classified as "harmful by ingestion" due to a lack of animal or human evidence.[6]

o Skin Corrosion/Irritation: Classified as causing skin irritation.[2] Direct contact may cause
redness and discomfort. Open cuts or abraded skin should not be exposed to this material.

[6]

o Serious Eye Damage/Irritation: Classified as causing serious eye irritation.[2] Direct contact
may cause transient discomfort, tearing, or conjunctival redness.[6]

o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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